2,4-dichloro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-5-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dichloro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H21Cl2NO4S and its molecular weight is 418.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Applications
Compounds from sulfonamide-focused libraries, including N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide, have been identified as potent cell cycle inhibitors and have progressed to clinical trials due to their antitumor capabilities. These compounds disrupt tubulin polymerization and cause a decrease in the S phase fraction along with G1 and/or G2 accumulation in various cancer cell lines, showcasing their potential as antitumor agents (Owa et al., 2002).
Photosensitizing for Cancer Treatment
A study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups demonstrated high singlet oxygen quantum yield, making them potent Type II photosensitizers suitable for photodynamic therapy applications in treating cancer. The compounds' favorable photophysical and photochemical properties underline their potential as effective agents in cancer therapy (Pişkin et al., 2020).
Synthesis of Hypoglycemic Agents
The synthesis of 2-hydroxybenzenesulfonamides has been explored for the development of new hypoglycemic agents, illustrating the diverse medicinal applications of sulfonamide derivatives. This research highlights the compound's utility in synthesizing agents that could potentially manage blood sugar levels (Suzue & Irikura, 1968).
Antimicrobial and Antifungal Activity
Novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides have been synthesized and tested for their anti-HIV and antifungal activities. This research extends the application of benzenesulfonamide derivatives into the realm of infectious diseases, providing a basis for developing new treatments (Zareef et al., 2007).
Anticancer Effects via Apoptosis and Autophagy
New dibenzensulfonamides have shown significant anticancer effects by inducing apoptosis and autophagy pathways in tumor cells. Their ability to inhibit carbonic anhydrase isoenzymes associated with cancer further demonstrates the therapeutic potential of sulfonamide derivatives in oncology (Gul et al., 2018).
Properties
IUPAC Name |
2,4-dichloro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21Cl2NO4S/c1-12-8-17(16(20)9-15(12)19)26(23,24)21-11-18(2,22)10-13-4-6-14(25-3)7-5-13/h4-9,21-22H,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJGAZMACBSYMRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCC(C)(CC2=CC=C(C=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.